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Compound of Interest

Compound Name: 2-(3-Fluorophenoxy)ethanol

CAS No.: 143915-17-7

Cat. No.: B3240552 Get Quote

Abstract: This document provides a comprehensive guide to the safe handling and storage of

2-(3-Fluorophenoxy)ethanol for researchers, scientists, and professionals in drug

development. While a specific Safety Data Sheet (SDS) for this compound is not publicly

available, this guide synthesizes data from structurally similar compounds and established

chemical safety principles to provide a robust framework for its use. The protocols herein are

designed to ensure scientific integrity and personnel safety.

Introduction: Understanding the Compound
2-(3-Fluorophenoxy)ethanol is an aromatic ether and a primary alcohol. Its structure,

featuring a fluorinated phenyl ring linked to an ethanol moiety via an ether bond, suggests

specific chemical properties and potential biological activities that make it of interest in

medicinal chemistry and materials science. The presence of the fluorine atom can significantly

alter its electronic properties, lipophilicity, and metabolic stability compared to its non-

fluorinated analog, 2-Phenoxyethanol.[1]

Given the known properties of related fluorinated aromatic compounds and phenoxyethanols, it

is imperative to handle 2-(3-Fluorophenoxy)ethanol with a high degree of caution, assuming it

may possess significant biological activity and potential hazards.
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Based on data from structurally related compounds, including 2-(Trifluoromethoxy)ethanol and

various isomers, a GHS-compliant hazard profile for 2-(3-Fluorophenoxy)ethanol can be

inferred.

Inferred GHS Hazard Classification:

Hazard Class Category Hazard Statement Basis of Inference

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Based on data for 2-

(3-

Fluorophenyl)ethanol.

[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Based on data for

(R)-1-(3-

Fluorophenyl)ethanol.

[3]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation

Based on data for

(R)-1-(3-

Fluorophenyl)ethanol.

[3]

Specific Target Organ

Toxicity - Single

Exposure

Category 3
H335: May cause

respiratory irritation

Based on data for

(R)-1-(3-

Fluorophenyl)ethanol.

[3]

Causality of Hazards: The phenoxyethanol moiety can cause skin and eye irritation.[1] The

introduction of a fluorine atom on the phenyl ring can modulate the compound's reactivity and

bioavailability, potentially leading to systemic effects upon absorption.

Physical and Chemical Properties
Specific physical and chemical data for 2-(3-Fluorophenoxy)ethanol are not readily available.

The following table provides estimated values based on the closely related isomer, 2-(3-

Fluorophenyl)ethanol.
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Property Estimated Value Source/Rationale

Molecular Formula C₈H₉FO₂ -

Molecular Weight 156.15 g/mol -

Appearance Colorless to yellow clear liquid
Based on 2-(3-

Fluorophenyl)ethanol.

Boiling Point ~90 °C / 2.6 mmHg
Based on 2-(3-

Fluorophenyl)ethanol.

Flash Point >100 °C
Estimated based on similar

structures.

Specific Gravity ~1.13
Based on 2-(3-

Fluorophenyl)ethanol.

Solubility
Expected to be soluble in

organic solvents.

General property of similar

compounds.

Handling Procedures
Personal Protective Equipment (PPE)
A risk-based approach to PPE selection is critical. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent splashes.

[3]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). breakthrough

times should be verified with the glove manufacturer.

Skin and Body Protection: A lab coat is required. For larger quantities or in case of potential

splashes, a chemical-resistant apron is recommended.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[3] If

a fume hood is not available, a respirator with an appropriate organic vapor cartridge may be

necessary.
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Engineering Controls
Ventilation: All handling of 2-(3-Fluorophenoxy)ethanol should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the immediate work area.[3]

Safe Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area is clean and uncluttered.

Dispensing: When transferring the liquid, use appropriate tools such as a pipette or a

graduated cylinder to minimize splashes. Avoid direct contact with skin and eyes.[3]

Heating: If heating is required, use a controlled heating source like a heating mantle or a

water bath. Avoid open flames.

Waste Disposal: All contaminated materials (gloves, pipette tips, etc.) should be disposed of

as hazardous chemical waste in a designated, sealed container.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water. Clean the work surface with an appropriate solvent.

Storage Procedures
Proper storage is crucial to maintain the integrity of 2-(3-Fluorophenoxy)ethanol and to

prevent hazardous situations.

General Storage Conditions
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Parameter Recommendation Rationale

Temperature Store in a cool, dry place.[3]
To minimize degradation and

potential volatilization.

Light Protect from direct sunlight.
To prevent light-induced

degradation.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen) if long-term stability is

critical.

To prevent oxidation.

Container
Keep in a tightly sealed,

properly labeled container.[4]

To prevent contamination and

evaporation.

Incompatible Materials
Avoid storing 2-(3-Fluorophenoxy)ethanol with strong oxidizing agents, strong acids, and

strong bases, as these may cause vigorous reactions.[3]

Experimental Protocols and Workflows
Workflow for Handling and Use
The following diagram illustrates the standard workflow for handling 2-(3-
Fluorophenoxy)ethanol in a research setting.
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Caption: Workflow for safe handling of 2-(3-Fluorophenoxy)ethanol.
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Spill Response Protocol
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.

Alert: Notify colleagues and the laboratory supervisor.

Contain: If safe to do so, contain the spill using absorbent materials (e.g., vermiculite, sand,

or chemical absorbent pads). Do not use combustible materials like paper towels on large

spills.

Neutralize (if applicable): For acidic or basic contaminants, neutralization may be necessary.

This is not expected to be required for 2-(3-Fluorophenoxy)ethanol itself.

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material into a

designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

guidelines.

Self-Validating Systems for Safety and Integrity
To ensure ongoing safety and the integrity of the compound, the following self-validating

systems should be in place:

Regular Inventory: Maintain a detailed inventory of the compound, including date of receipt,

quantity, and usage. This helps track the age of the stock and ensures that older material is

used first.

Periodic Purity Analysis: For long-term storage, it is advisable to periodically re-analyze the

purity of the compound using techniques such as Gas Chromatography (GC) or High-

Performance Liquid Chromatography (HPLC). This will detect any degradation over time.

Fume Hood Certification: Ensure that the chemical fume hood used for handling the

compound is certified annually and that its performance is monitored.
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Conclusion
While specific data for 2-(3-Fluorophenoxy)ethanol is limited, a conservative approach based

on the known hazards of similar compounds is essential for its safe handling and storage. By

adhering to the protocols outlined in this guide, researchers can minimize risks and ensure the

integrity of their experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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